Cas no 1797681-31-2 (N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2-phenoxypropanamide)

• Product Name: N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2-phenoxypropanamide
• CAS No: 1797681-31-2
• MF: C₁₇H₂₁N₃O₃
• MW: 315.366944074631
• CID: 5806472
• PubChem ID: 71808471
• Update Time: 2025-06-25

N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

• N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2-phenoxypropanamide
• F6440-3148
• AKOS024563269
• 1797681-31-2
• N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2-phenoxypropanamide
• N-[(1-Methyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-2-phenoxypropanamide
• N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide

• Inchi： 1S/C17H21N3O3/c1-12(23-13-6-4-3-5-7-13)17(21)18-10-15-14-11-22-9-8-16(14)20(2)19-15/h3-7,12H,8-11H2,1-2H3,(H,18,21)
• InChI Key： APQJCKZGDVLPSG-UHFFFAOYSA-N
• SMILES： O1CCC2=C(C1)C(CNC(C(C)OC1C=CC=CC=1)=O)=NN2C

Computed Properties

• Exact Mass: 315.15829154g/mol
• Monoisotopic Mass: 315.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų

Additional information on N-({1-methyl-1H,4H,6H,7H-pyrano4,3-cpyrazol-3-yl}methyl)-2-phenoxypropanamide

Recent Advances in the Study of N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS: 1797681-31-2)

The compound N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS: 1797681-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrano-pyrazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and inflammatory pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinases involved in inflammatory and oncogenic signaling pathways. In vitro studies have demonstrated that N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide exhibits potent inhibitory activity against a subset of serine/threonine kinases, with IC50 values in the nanomolar range. This selectivity profile makes it a promising candidate for the development of targeted therapies for conditions such as rheumatoid arthritis and certain types of cancer.

Structural-activity relationship (SAR) studies have further elucidated the importance of the phenoxypropanamide moiety in enhancing the compound's binding affinity and metabolic stability. Modifications to the pyrano-pyrazole core have also been explored, leading to the identification of derivatives with improved pharmacokinetic properties. These advancements highlight the potential for further optimization of this compound class to achieve better therapeutic outcomes.

In addition to its kinase inhibitory properties, recent investigations have revealed the compound's role in modulating immune responses. Preclinical models have shown that N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide can attenuate pro-inflammatory cytokine production, suggesting its utility in treating autoimmune and inflammatory diseases. These findings are supported by transcriptomic and proteomic analyses, which indicate downstream effects on key signaling nodes such as NF-κB and MAPK pathways.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability, off-target effects, and long-term safety need to be addressed through further preclinical and clinical studies. However, the current body of research provides a strong foundation for future investigations, positioning N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide as a valuable lead compound in drug discovery.

In conclusion, the recent studies on N-({1-methyl-1H,4H,6H,7H-pyrano[4,3-c]pyrazol-3-yl}methyl)-2-phenoxypropanamide (CAS: 1797681-31-2) underscore its potential as a versatile therapeutic agent. Its unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research. Future efforts should focus on optimizing its pharmacological properties and exploring its applications in a broader range of diseases.